Cas no 856343-97-0 (Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate)
856343-97-0 structure
Product Name:Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
CAS No:856343-97-0
MF:C7H10N2O2
MW:154.166501522064
CID:2116377
Update Time:2023-08-04
Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
- CVYXYKIGEFNVQQ-UHFFFAOYSA-N
- 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-, methyl ester
- Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
-
- Inchi: 1S/C7H10N2O2/c1-5-4-8-9(2)6(5)7(10)11-3/h4H,1-3H3
- InChI Key: CVYXYKIGEFNVQQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)C=NN1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Topological Polar Surface Area: 44.1
Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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